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Compound of Interest

Compound Name: (+)-Dimethyl L-tartrate

Cat. No.: B147398 Get Quote

Technical Overview of (+)-Dimethyl L-tartrate
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for (+)-Dimethyl L-tartrate, a chiral

compound frequently utilized in asymmetric synthesis.

Physicochemical Properties
The fundamental molecular properties of (+)-Dimethyl L-tartrate are essential for its

application in chemical synthesis and drug development. These properties dictate its reactivity,

solubility, and stoichiometric requirements in reactions.

Property Value

Molecular Formula C₆H₁₀O₆[1][2][3][4]

Molecular Weight 178.14 g/mol [1][2][3][4][5]

IUPAC Name
dimethyl (2R,3R)-2,3-dihydroxybutanedioate[2]

[3]

CAS Number 608-68-4[1][2][3][4][5]

Experimental Protocols

Foundational & Exploratory
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While detailed experimental protocols are application-specific, the determination of the

molecular formula and weight for a known compound like (+)-Dimethyl L-tartrate is typically

confirmed through standard analytical techniques:

Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of

ions. High-resolution mass spectrometry (HRMS) can determine the molecular weight with

high precision, which allows for the confident determination of the elemental composition and

thus the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the structure of the molecule, including the number and types of

hydrogen and carbon atoms. This data confirms the connectivity and validates the molecular

formula.

Elemental Analysis: This method determines the mass percentages of the elements (carbon,

hydrogen, oxygen) in a sample. The results are compared against the theoretical

percentages calculated from the proposed molecular formula to confirm its accuracy.

Logical Data Representation
The following diagram illustrates the core properties of the compound.

Properties of (+)-Dimethyl L-tartrate

(+)-Dimethyl L-tartrate

Molecular Formula: C₆H₁₀O₆ Molecular Weight: 178.14 g/mol

Click to download full resolution via product page

Caption: Core molecular data for (+)-Dimethyl L-tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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